Cas no 4219-15-2 (Phosphonic acid, (2-butoxyethyl)-, diethyl ester)

Phosphonic acid, (2-butoxyethyl)-, diethyl ester structure
4219-15-2 structure
Product Name:Phosphonic acid, (2-butoxyethyl)-, diethyl ester
CAS No:4219-15-2
MF:C10H23O4P
MW:238.260984659195
CID:1513448
PubChem ID:11276451
Update Time:2025-04-21

Phosphonic acid, (2-butoxyethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (2-butoxyethyl)-, diethyl ester
    • diethyl (2-butoxyethyl)phosphonate
    • 4219-15-2
    • Inchi: 1S/C10H23O4P/c1-4-7-8-12-9-10-15(11,13-5-2)14-6-3/h4-10H2,1-3H3
    • InChI Key: YMONMZSDZMUSRQ-UHFFFAOYSA-N
    • SMILES: P(CCOCCCC)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 238.13349
  • Monoisotopic Mass: 238.13339621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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